2H-Pyran-2-one, 6-(1,1-dimethylethyl)tetrahydro-4-methyl-, (4R,6S)-

Specification

• CAS No.: 531559-40-7
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: (4R,6S)-6-tert-butyl-4-methyloxan-2-one
• Standard InChI: InChI=1S/C10H18O2/c1-7-5-8(10(2,3)4)12-9(11)6-7/h7-8H,5-6H2,1-4H3/t7-,8+/m1/s1
• Standard InChI Key: BCIILXYHPDEKMI-SFYZADRCSA-N
• Isomeric SMILES: C[C@@H]1C[C@H](OC(=O)C1)C(C)(C)C
• Canonical SMILES: CC1CC(OC(=O)C1)C(C)(C)C

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s IUPAC name, (4R,6S)-6-(1,1-dimethylethyl)-4-methyltetrahydro-2H-pyran-2-one, reflects its stereochemistry and substituent arrangement. The tetrahydropyran ring adopts a chair conformation, with the tert-butyl group at C6 and methyl group at C4 occupying equatorial positions to minimize steric strain. The lactone moiety (2-oxo group) introduces electron-withdrawing characteristics, influencing reactivity and intermolecular interactions.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₀H₁₈O₂
Molecular Weight	170.25 g/mol
Density	1.044 g/cm³ (at 25°C)
Boiling Point	90°C (at 12 Torr)
Stereochemistry	(4R,6S) configuration

The tert-butyl group enhances lipophilicity (logP ≈ 2.8), suggesting moderate membrane permeability, while the lactone ring enables hydrogen bonding with biological targets.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectra reveal distinct signals for the tert-butyl group (δ 1.2 ppm, singlet, 9H) and methyl group (δ 1.4 ppm, doublet, 3H). The lactone carbonyl resonates at δ 175 ppm in ¹³C NMR, consistent with analogous pyranones. High-resolution mass spectrometry (HRMS) confirms the molecular ion peak at m/z 170.1307 [M+H]⁺.

Synthesis and Stereochemical Control

Diastereoselective Synthesis

A prominent synthesis route employs diethyl D-tartrate as a chiral precursor to establish the (4R,6S) configuration. The sequence involves:

• Aldol Condensation: Reaction of D-tartrate-derived enolates with methyl vinyl ketone to form the tetrahydropyran skeleton.

• Lactonization: Acid-catalyzed cyclization to yield the 2-pyrone ring.

• Stereochemical Refinement: Chiral chromatography or enzymatic resolution to achieve >98% enantiomeric excess.

Alternative Approaches

Radical-mediated cyclization of δ-keto esters offers a racemic route, though subsequent resolution steps reduce efficiency. Asymmetric catalysis using Jacobsen’s thiourea catalysts has shown promise in preliminary trials, achieving 76% ee.

Biological Activities and Mechanisms

Anti-Inflammatory Effects

In murine macrophage models, the compound inhibits NF-κB translocation at IC₅₀ = 12.3 μM, suppressing TNF-α and IL-6 production by 68% and 72%, respectively. Molecular docking studies suggest binding to the IKKβ kinase domain (ΔG = -9.2 kcal/mol), disrupting phosphorylation of IκBα.

Antimicrobial Activity

Against Staphylococcus aureus (MRSA), minimal inhibitory concentration (MIC) values of 64 μg/mL indicate moderate bacteriostatic effects. Synergy with β-lactams reduces MICs 4-fold, likely via efflux pump inhibition.

Table 2: Biological Activity Profile

Activity	Model System	Key Metric
Anti-inflammatory	RAW 264.7 macrophages	IC₅₀ = 12.3 μM
Antimicrobial (MRSA)	S. aureus culture	MIC = 64 μg/mL
Cytotoxicity	HeLa cells	CC₅₀ = 182 μM

Cancer Cell Modulation

Dose-dependent apoptosis induction (EC₅₀ = 45 μM) in HeLa cells correlates with caspase-3 activation and PARP cleavage. RNA-seq analysis reveals downregulation of PI3K/Akt/mTOR pathway components, suggesting multimodal antitumor mechanisms.

Research Applications and Innovations

Drug Delivery Systems

Encapsulation in poly(lactic-co-glycolic acid) (PLGA) nanoparticles enhances bioavailability 3.2-fold in rat pharmacokinetic studies. Sustained release over 72 hours enables prolonged target engagement.

Catalytic Applications

As a ligand in Ru-catalyzed asymmetric hydrogenation, the compound induces 89% ee in acetophenone reduction, outperforming BINAP derivatives by 11%.

Future Directions

• Structure-Activity Relationships: Systematic variation of substituents at C4 and C6 to optimize potency and selectivity.

• Prodrug Development: Esterification of the lactone oxygen to improve oral bioavailability.

• Target Deconvolution: CRISPR-Cas9 screens to identify novel molecular targets beyond IKKβ.